methyl 3-(3,4-dimethylbenzamido)-1-benzothiophene-2-carboxylate

Specification

• CAS No.: 477490-45-2
• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.41
• IUPAC Name: methyl 3-[(3,4-dimethylbenzoyl)amino]-1-benzothiophene-2-carboxylate
• Standard InChI: InChI=1S/C19H17NO3S/c1-11-8-9-13(10-12(11)2)18(21)20-16-14-6-4-5-7-15(14)24-17(16)19(22)23-3/h4-10H,1-3H3,(H,20,21)
• Standard InChI Key: JNLLESCNHZYBBP-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(SC3=CC=CC=C32)C(=O)OC)C

Introduction

Methyl 3-(3,4-dimethylbenzamido)-1-benzothiophene-2-carboxylate is a synthetic organic compound with a molecular formula of C19H17NO3S and a CAS number of 477490-45-2. This compound belongs to the benzothiophene class, which is known for its diverse biological activities and applications in pharmaceutical chemistry. The compound's structure consists of a benzothiophene core with an amide linkage to a 3,4-dimethylbenzene ring and a methyl ester group.

Biological Activities and Potential Applications

While specific biological activities of methyl 3-(3,4-dimethylbenzamido)-1-benzothiophene-2-carboxylate have not been extensively reported, compounds within the benzothiophene class are known for their potential as anti-inflammatory agents, enzyme inhibitors, and other pharmacological activities. The presence of the amide linkage and the benzothiophene core suggests potential for bioactivity, which could be explored through in vitro and in vivo studies.

Research Findings and Future Directions

Given the limited availability of specific research findings on methyl 3-(3,4-dimethylbenzamido)-1-benzothiophene-2-carboxylate, further studies are needed to explore its biological activities and potential applications. This could involve molecular docking studies to predict interactions with enzymes or receptors, as well as experimental assays to evaluate its efficacy and safety.

Potential Application	Rationale
Anti-inflammatory Agent	Presence of benzothiophene core, known for anti-inflammatory properties.
Enzyme Inhibitor	Amide linkage may interact with enzymes, similar to other benzothiophene derivatives.